(+)-12-Oxocalanolide A
(+)-12-Oxocalanolide A
Brand Name:
Vulcanchem
CAS No.:
161753-49-7
VCID:
VC0021983
InChI:
InChI=1S/C22H24O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12H,6-7H2,1-5H3/t11-,12-/m1/s1
SMILES:
CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)C(C(O4)C)C
Molecular Formula:
C22H24O5
Molecular Weight:
368.4 g/mol
(+)-12-Oxocalanolide A
CAS No.: 161753-49-7
Reference Standards
VCID: VC0021983
Molecular Formula: C22H24O5
Molecular Weight: 368.4 g/mol
| CAS No. | 161753-49-7 |
|---|---|
| Product Name | (+)-12-Oxocalanolide A |
| Molecular Formula | C22H24O5 |
| Molecular Weight | 368.4 g/mol |
| IUPAC Name | (16R,17R)-10,10,16,17-tetramethyl-6-propyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),5,8(13),11-pentaene-4,18-dione |
| Standard InChI | InChI=1S/C22H24O5/c1-6-7-13-10-15(23)26-21-16(13)20-14(8-9-22(4,5)27-20)19-17(21)18(24)11(2)12(3)25-19/h8-12H,6-7H2,1-5H3/t11-,12-/m1/s1 |
| Standard InChIKey | HQVBDUZROQMWRN-VXGBXAGGSA-N |
| Isomeric SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)[C@@H]([C@H](O4)C)C |
| SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)C(C(O4)C)C |
| Canonical SMILES | CCCC1=CC(=O)OC2=C1C3=C(C=CC(O3)(C)C)C4=C2C(=O)C(C(O4)C)C |
| Appearance | Yellow powder |
| PubChem Compound | 463613 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume